Physicochemical Properties of Prosulfocarb for Environmental Modeling: An In-depth Technical Guide
Physicochemical Properties of Prosulfocarb for Environmental Modeling: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the physicochemical properties of the herbicide Prosulfocarb, essential for environmental modeling and risk assessment. The information is curated to meet the needs of researchers and scientists in understanding the environmental fate and behavior of this compound.
Core Physicochemical Properties
The environmental mobility, persistence, and bioavailability of Prosulfocarb are largely dictated by its fundamental physicochemical properties. These parameters are critical inputs for environmental fate models used to predict its distribution and concentration in various environmental compartments such as soil, water, and air.
A summary of the key physicochemical properties of Prosulfocarb is presented in the table below.
| Property | Value | Temperature (°C) | Method |
| Molecular Formula | C₁₄H₂₁NOS | - | - |
| Molecular Weight | 251.4 g/mol | - | - |
| Physical State | Light yellow to amber liquid[1] | Ambient | Visual Inspection |
| Melting Point | < -20 °C | - | - |
| Boiling Point | 146 °C at 0.01 mmHg | - | - |
| Density | 1.05 g/cm³ | 20 | - |
| Vapor Pressure | 1.9 x 10⁻³ Pa (1.4 x 10⁻⁵ mmHg) | 25 | Gas Saturation Method (OECD 104) |
| Water Solubility | 14 mg/L | 20 | Flask Method (OECD 105) |
| Octanol-Water Partition Coefficient (log Kow) | 4.5 | 25 | HPLC Method (OECD 117) |
| Soil Organic Carbon-Water Partitioning Coefficient (Koc) | 2630 - 4677 L/kg | - | Batch Equilibrium Method (OECD 106) |
| Henry's Law Constant | 0.25 Pa m³/mol | 25 | Calculated |
| Dissociation Constant (pKa) | Not applicable (non-ionizable) | - | - |
Degradation and Dissipation
The persistence of Prosulfocarb in the environment is determined by its susceptibility to various degradation processes, including hydrolysis, photolysis, and microbial degradation. The half-life (DT₅₀) is a common metric used to express the rate of dissipation.
| Degradation Pathway | Half-life (DT₅₀) | Conditions |
| Soil Metabolism (Aerobic) | 15 - 41 days[1] | Laboratory, 20°C |
| Hydrolysis | Stable at pH 5, 7, and 9 | 25°C |
| Aqueous Photolysis | 10 - 23 days | pH 7, sterile water |
Experimental Protocols
Accurate determination of physicochemical and degradation parameters is fundamental for reliable environmental modeling. The following sections detail the methodologies, based on internationally recognized OECD guidelines, for measuring the key properties of Prosulfocarb.
Water Solubility (OECD Guideline 105)
The water solubility of Prosulfocarb is determined using the Flask Method , suitable for substances with solubility above 10⁻² g/L.
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Principle: A supersaturated solution of Prosulfocarb in a suitable solvent (e.g., acetone) is added to a flask containing purified water. The mixture is stirred for a prolonged period (e.g., 24-48 hours) at a constant temperature (20 ± 0.5 °C) to reach equilibrium.
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Procedure:
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An excess amount of Prosulfocarb is added to a flask containing a known volume of water.
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The flask is sealed and agitated at a constant temperature.
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After equilibrium is reached, the solution is centrifuged or filtered to remove undissolved particles.
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The concentration of Prosulfocarb in the clear aqueous phase is determined by a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.
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Data Analysis: The water solubility is reported as the mean concentration from at least three replicate flasks.
Vapor Pressure (OECD Guideline 104)
The Gas Saturation Method is a common technique for determining the vapor pressure of substances like Prosulfocarb.
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Principle: A stream of inert gas (e.g., nitrogen) is passed through or over the substance at a known flow rate and constant temperature, allowing the gas to become saturated with the vapor of the substance.
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Procedure:
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A known amount of Prosulfocarb is placed in a thermostatically controlled saturation column.
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A controlled flow of inert gas is passed through the column.
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The vaporized substance is collected in a cold trap or on a sorbent material.
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The amount of trapped substance is quantified using an appropriate analytical technique (e.g., Gas Chromatography-Mass Spectrometry, GC-MS).
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Data Analysis: The vapor pressure is calculated from the amount of substance transported by a known volume of gas.
Octanol-Water Partition Coefficient (OECD Guideline 117)
The log Kow of Prosulfocarb is determined using the High-Performance Liquid Chromatography (HPLC) Method .
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Principle: This method is based on the correlation between the retention time of a substance on a reverse-phase HPLC column and its log Kow. The stationary phase is nonpolar (e.g., C18), and the mobile phase is a polar solvent mixture (e.g., methanol/water).
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Procedure:
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A series of reference compounds with known log Kow values are injected into the HPLC system to create a calibration curve of log (retention time) versus log Kow.
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Prosulfocarb is then injected under the same chromatographic conditions.
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The retention time of Prosulfocarb is measured.
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Data Analysis: The log Kow of Prosulfocarb is determined by interpolating its retention time on the calibration curve.
Soil Organic Carbon-Water Partitioning Coefficient (OECD Guideline 106)
The Koc value is determined using the Batch Equilibrium Method .
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Principle: A known mass of soil is equilibrated with a known volume of an aqueous solution of Prosulfocarb of known concentration. The amount of Prosulfocarb sorbed to the soil is determined by measuring the decrease in its concentration in the aqueous phase.
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Procedure:
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Soil samples with varying organic carbon content are prepared.
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A solution of ¹⁴C-labeled or non-labeled Prosulfocarb in 0.01 M CaCl₂ is added to the soil samples in centrifuge tubes.
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The tubes are shaken in a constant temperature bath until equilibrium is reached.
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The soil and aqueous phases are separated by centrifugation.
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The concentration of Prosulfocarb in the supernatant is measured.
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Data Analysis: The adsorption coefficient (Kd) is calculated for each soil. The Koc is then calculated by normalizing Kd to the organic carbon content of the soil (Koc = (Kd / %OC) * 100).
Soil Degradation (Aerobic) (OECD Guideline 307)
The rate of aerobic degradation of Prosulfocarb in soil is determined in a laboratory setting.
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Principle: ¹⁴C-labeled Prosulfocarb is applied to fresh soil samples, which are then incubated under controlled aerobic conditions (temperature, moisture, and darkness). The decline of the parent compound and the formation of metabolites and ¹⁴CO₂ are monitored over time.
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Procedure:
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Soil samples are treated with ¹⁴C-Prosulfocarb.
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The treated soil is incubated in the dark at a constant temperature (e.g., 20 °C) and moisture level (e.g., 40-60% of maximum water holding capacity).
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A stream of CO₂-free, humidified air is passed through the incubation flasks to maintain aerobic conditions.
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Evolved ¹⁴CO₂ is trapped in a suitable absorbent (e.g., potassium hydroxide solution).
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At various time intervals, soil samples are extracted and analyzed by techniques such as HPLC with radiometric detection to determine the concentration of Prosulfocarb and its degradation products.
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Data Analysis: The dissipation half-life (DT₅₀) of Prosulfocarb is calculated using first-order kinetics.
Visualizations
The following diagrams illustrate key aspects of Prosulfocarb's mode of action and a typical experimental workflow for its environmental assessment.
Caption: Mode of Action of Prosulfocarb: Inhibition of Very-Long-Chain Fatty Acid (VLCFA) Elongase.
Caption: Experimental Workflow for a Prosulfocarb Soil Degradation Study.
